BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Safety and Handling of tert-
Butyl 2-hydroxy-2-methylpropylcarbamate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

tert-Butyl 2-hydroxy-2-
Compound Name:

methylpropylcarbamate

Cat. No.: B069740

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling protocols
for tert-Butyl 2-hydroxy-2-methylpropylcarbamate (CAS No. 183059-24-7). The information
herein is compiled from available safety data sheets and chemical databases to ensure safe
laboratory practices.

Chemical Identification and Properties

Property Value Source

CAS Number 183059-24-7 ChemScene
Molecular Formula CoH19NOs ChemScene[1]
Molecular Weight 189.25 g/mol ChemScene[1]
Synonyms tert-butyl N-(2-hydroxy-2- ChemScenel1]

methylpropyl)carbamate

Purity =298% ChemScene[1]
Storage Temperature Room temperature ChemScenel[1]

Computational Data
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Metric Value Source

LogP 1.282 ChemScene[1]
H-Bond Acceptors 3 ChemScene[1]
H-Bond Donors 2 ChemScene([1]
Rotatable Bonds 2 ChemScene[1]

Hazard Identification and Classification

Based on available data, tert-Butyl 2-hydroxy-2-methylpropylcarbamate is classified as

follows:

Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A S

Irritation irritation

Specific Target Organ Toxicity H335: May cause respiratory

) Category 3 o
— Single Exposure irritation

GHS Pictogram:

laalt text

Signal Word:Warning[1][2]

Handling and Storage

Proper handling and storage are crucial to maintain the chemical's integrity and ensure
laboratory safety.

Safe Handling Procedures
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e Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood.[3]

o Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant
gloves (e.g., nitrile), safety glasses with side shields or goggles, and a lab coat.

e Hygiene: Avoid contact with skin, eyes, and clothing. Do not breathe dust, fumes, gas, mist,
vapors, or spray. Wash hands thoroughly after handling.[3]

¢ Ingestion: Do not eat, drink, or smoke when using this product.

Storage Conditions

o Container: Keep the container tightly closed in a dry and cool place.[3]

o Incompatibilities: Store away from incompatible materials. Although specific incompatibility
data for this compound is limited, avoid strong oxidizing agents as a general precaution.

Emergency and First-Aid Measures

Exposure Route First-Aid Procedure

Rinse mouth. Call a POISON CENTER or
If Swallowed S
doctor/physician if you feel unwell.

Wash with plenty of soap and water. If skin

) irritation occurs, get medical advice/attention.
If on Skin _ _ _
Take off contaminated clothing and wash it

before reuse.

Remove the person to fresh air and keep
If Inhaled comfortable for breathing. Call a POISON
CENTER or doctor/physician if you feel unwell.

Rinse cautiously with water for several minutes.
) Remove contact lenses, if present and easy to
Ifin Eyes : .y o :
do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

Personal Protective Equipment (PPE) Specifications
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Body Part Equipment Specifications

o Must comply with OSHA 29
Safety glasses with side-
Eyes CFR 1910.133 or European

shields or goggles
9099 Standard EN166.

Nitrile or neoprene gloves are

Hands Chemical-resistant gloves
generally recommended.
Standard lab coat to protect
Body Laboratory coat )
against splashes.
Use in a well-ventilated area,
) Fume hood or ventilated preferably under a chemical
Respiratory . .
enclosure fume hood, to avoid inhalation
of vapors.

Experimental Protocols

Detailed experimental safety data for tert-Butyl 2-hydroxy-2-methylpropylcarbamate is not
publicly available. The following are generalized protocols for the types of studies that would be
conducted to determine the GHS classifications. These are based on OECD guidelines.

Acute Oral Toxicity - Up-and-Down Procedure (OECD
425)

o Objective: To determine the acute oral toxicity (LD50) of the substance.

o Methodology: A single animal (typically a female rodent) is dosed at a starting level just
below the best preliminary estimate of the LD50.

o Observation: The animal is observed for signs of toxicity for up to 14 days.

o Dosage Adjustment: If the animal survives, a second animal is dosed at a higher level. If it
dies, the next animal is dosed at a lower level.

o Endpoint: The test is complete when a stopping criterion is met, and the LD50 is calculated
using the maximum likelihood method.
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Acute Dermal Irritation/Corrosion (OECD 404)

o Objective: To assess the potential of the substance to cause skin irritation or corrosion.

o Methodology: A small amount of the substance (0.5 g or 0.5 mL) is applied to a shaved patch
of skin on a single animal (typically a rabbit).

o Exposure: The test substance is held in contact with the skin for up to 4 hours.

e Observation: The skin is observed for erythema (redness) and edema (swelling) at specified
intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.

e Scoring: The severity of the skin reactions is scored, and the substance is classified based
on the mean scores.

Acute Eye Irritation/Corrosion (OECD 405)

o Objective: To determine the potential for the substance to cause serious eye damage or
irritation.

» Methodology: A small amount of the substance (0.1 g or 0.1 mL) is instilled into the
conjunctival sac of one eye of a single animal (typically a rabbit). The other eye serves as a
control.

» Observation: The eyes are examined at 1, 24, 48, and 72 hours after application.
e Scoring: The cornea, iris, and conjunctivae are scored for the severity of any lesions.

o Classification: The substance is classified based on the persistence and severity of the
observed eye effects.

Visualized Workflows
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Figure 1: Safe Handling and Storage Workflow

Click to download full resolution via product page

Caption: Figure 1: Safe Handling and Storage Workflow
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Figure 2: Emergency Response Workflow
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Caption: Figure 2: Emergency Response Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Safety and Handling of tert-Butyl 2-
hydroxy-2-methylpropylcarbamate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b069740#tert-butyl-2-hydroxy-2-
methylpropylcarbamate-safety-data-sheet-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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